Cas no 2580097-55-6 (rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol)

• Product Name: rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol
• CAS No: 2580097-55-6
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5657976
• PubChem ID: 165887811
• Update Time: 2025-05-19

rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2580097-55-6
• EN300-27718690
• rac-[(1R,5R,6S,7R)-7-amino-3-azabicyclo[3.2.1]octan-6-yl]methanol
• (1S,5S,6R,7S)-7-Amino-3-azabicyclo[3.2.1]octane-6-methanol
• rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol

• Inchi： 1S/C8H16N2O/c9-8-6-1-5(2-10-3-6)7(8)4-11/h5-8,10-11H,1-4,9H2/t5-,6+,7-,8+/m1/s1
• InChI Key： ORJDYBCQYJMRQT-CWKFCGSDSA-N
• SMILES： OC[C@H]1[C@H]([C@@H]2CNC[C@H]1C2)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 275.2±10.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol

Introduction to Rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol (CAS No. 2580097-55-6)

Rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2580097-55-6, belongs to a class of molecules known for their intricate structural and functional properties. The unique stereochemistry of this compound, characterized by its specific arrangement of chiral centers, makes it a subject of intense study in the development of novel pharmaceutical agents.

The molecular structure of Rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol is composed of a bicyclic framework with an azabicyclo moiety, which contributes to its distinct chemical and biological behavior. This structural motif has been explored in various research contexts due to its potential to interact with biological targets in unique ways. The presence of multiple stereocenters in the molecule not only makes it a challenging synthetic target but also opens up possibilities for tailored drug design.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The compound Rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol exemplifies this trend, as its stereochemistry is critical for its biological activity. Researchers have been investigating its potential as a building block for more complex drug molecules, leveraging its unique structural features to develop new therapeutic agents.

The synthesis of Rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol presents significant challenges due to the complexity of its stereochemical framework. Advanced synthetic techniques have been employed to achieve the desired configuration with high enantiomeric purity. These methods often involve multi-step reactions and careful control of reaction conditions to ensure the correct stereochemical outcome. The success of these synthetic approaches has enabled researchers to explore the full potential of this compound in various biomedical applications.

One of the most promising areas of research involving Rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol is its potential as a precursor for bioactive molecules. The bicyclic core structure provides a scaffold that can be modified to target specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and inflammation. These findings highlight the importance of understanding the structural features that contribute to the biological activity of this class of molecules.

The pharmacological properties of Rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol have been extensively studied in preclinical models. These studies have revealed that the compound interacts with biological targets in ways that suggest potential therapeutic applications. For example, preliminary data indicate that it may modulate signaling pathways associated with cell growth and differentiation. Such findings are crucial for understanding how this compound might be developed into a new generation of drugs.

In addition to its pharmacological potential, Rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol has also been explored for its role in chemical biology research. Its unique structure makes it an excellent tool for studying enzyme mechanisms and substrate recognition processes. By using this compound as a probe molecule, researchers can gain insights into how biological systems function at the molecular level.

The future prospects for Rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-ylmethanol are vast and exciting. As synthetic methodologies continue to advance, it is likely that more complex derivatives will be synthesized and tested for their biological activity. Furthermore, computational modeling techniques are being increasingly used to predict how these compounds will interact with biological targets before they are synthesized in the lab.

In conclusion, Rac-(1R,5R,6S,7R)-7-amino-3-azabicyclo3.2.1octan-6-y l methanol (CAS No.2580097- 55- 6) is a remarkable compound with significant potential in both academic research and pharmaceutical development。 Its intricate structure and unique stereochemistry make it a valuable tool for studying biological processes and developing new therapeutic agents。 As research in this area continues to progress， it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments。